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Compound of Interest

Compound Name: 4-Propylbenzamide

CAS No.: 121193-17-7

Cat. No.: B053233

Get Quote

Executive Summary & Structural Distinction[1]
This guide provides a rigorous technical comparison between 4-Propylbenzamide and N-

Propylbenzamide.[1] While these two compounds are constitutional isomers sharing the

molecular formula C₁₀H₁₃NO (MW: 163.22 g/mol ), their physicochemical behaviors and

biological fates are distinct due to the placement of the propyl group.

4-Propylbenzamide (Ring-substituted): The propyl chain is attached to the para-position of

the benzene ring.[1] The amide functionality is primary (-CONH₂).[1]

N-Propylbenzamide (N-substituted): The propyl chain is attached to the amide nitrogen.[1][2]

[3] The amide functionality is secondary (-CONH-Pr).[1]

This structural divergence dictates massive differences in crystal lattice energy (melting point),

solubility profiles (LogP), and metabolic susceptibility (N-dealkylation vs. ring oxidation).[1]
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The following data consolidates experimental and predicted values to highlight the impact of

amide substitution patterns.

Property 4-Propylbenzamide N-Propylbenzamide Technical Insight

CAS Registry 121193-17-7 10546-70-0
Distinct regulatory

identities.[1]

Structure Type Primary Amide Secondary Amide
Determines H-bonding

capacity.[1]

H-Bond Donors 2 1

4-Propylbenzamide

forms stronger

intermolecular

networks.[1]

Melting Point
~140–160 °C

(Predicted)*
84–85 °C

Primary amides have

higher lattice energy

due to double donor

capability.[1]

LogP (Lipophilicity) 2.8 (Experimental) 1.7 (Predicted)

Ring-alkylation (4-

PBA) increases

lipophilicity more

effectively than N-

alkylation.[1]

Water Solubility Low (<0.5 mg/mL) Moderate

N-substitution disrupts

water-amide H-

bonding networks less

than ring-substitution.

[1]

Metabolic Liability
Ring Oxidation /

Hydrolysis

N-Dealkylation /

Hydrolysis

N-alkyl groups are

"soft spots" for

CYP450 enzymes.[1]

*Note: 4-Propylbenzamide follows the trend of primary benzamides (e.g., 4-methylbenzamide

MP: 160°C), significantly exceeding the melting point of its N-substituted isomer.[1]
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Synthetic Accessibility & Protocols
The synthesis of these isomers requires fundamentally different retrosynthetic disconnections.

Below are the optimized protocols for laboratory-scale preparation.

Mechanism & Workflow Visualization

Target A: 4-Propylbenzamide

Target B: N-Propylbenzamide

4-Propylbenzoic Acid Acid Chloride
Intermediate
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Benzoyl Chloride
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Schotten-Baumann
(NaOH, 0°C)

Propylamine

Click to download full resolution via product page

Figure 1: Parallel synthetic tracks. Target A requires activation of a substituted acid, while

Target B utilizes a direct nucleophilic acyl substitution on a commercial acid chloride.

Protocol A: Synthesis of N-Propylbenzamide (Schotten-
Baumann)
Best for: Ligand generation, metabolite standards.[1]

Reagent Prep: Dissolve Propylamine (1.1 equiv) in 10% NaOH solution (2.0 equiv) in a

round-bottom flask. Cool to 0–5 °C on an ice bath.

Addition: Add Benzoyl Chloride (1.0 equiv) dropwise over 20 minutes. Critical: Maintain

temperature <10 °C to prevent hydrolysis of the acid chloride.[1]
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Reaction: Vigorously stir for 1 hour at room temperature. The product will precipitate as a

white solid.[1][4]

Workup: Filter the solid.[1][5][6] Wash with cold water (2x) and dilute HCl (1x) to remove

unreacted amine.[1]

Purification: Recrystallize from Ethanol/Water (1:1).

Validation: Target MP should be 84–85 °C.

Protocol B: Synthesis of 4-Propylbenzamide
Best for: Fragment-based drug discovery (HDAC/PARP inhibitors).[1]

Activation: Suspend 4-Propylbenzoic acid (1.0 equiv) in dry Dichloromethane (DCM). Add

Thionyl Chloride (1.5 equiv) and a catalytic drop of DMF.[1] Reflux for 2 hours until gas

evolution (SO₂, HCl) ceases.

Concentration: Evaporate solvent and excess SOCl₂ under reduced pressure to yield the

crude acid chloride oil.

Amidation: Redissolve the oil in dry DCM. Add this solution dropwise to a stirred solution of

Ammonium Hydroxide (28% NH₃) at 0 °C.

Workup: Stir for 30 mins. The primary amide may precipitate or remain in the organic layer

depending on concentration. Extract with Ethyl Acetate, wash with brine, dry over MgSO₄.[1]

Purification: Recrystallize from Toluene or Ethyl Acetate/Hexanes.

Biological Stability & Metabolic Fate[1]
In drug development, the choice between a primary and secondary amide profoundly

influences metabolic stability (half-life).[1]

Metabolic Soft Spots
N-Propylbenzamide: Highly susceptible to N-dealkylation mediated by CYP450 isoforms.[1]

The propyl group is oxidatively removed, releasing benzamide and propanal. It is also more
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prone to enzymatic hydrolysis by amidases due to the accessible carbonyl.[1]

4-Propylbenzamide: The primary amide is relatively robust.[1] Metabolism shifts to the

propyl chain (omega-oxidation) or ring hydroxylation.[1] This structure is often used to anchor

drugs in a binding pocket (e.g., Zinc binding in HDACs) where metabolic stability is required.

[1]
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Figure 2: Divergent metabolic pathways.[1] N-alkylation (Left) leads to fragmentation

(Dealkylation), while Ring-alkylation (Right) leads to chain oxidation, preserving the

pharmacophore.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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